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Compound Name: Diodone
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Diodone, also known as lodopyracet, is an organoiodine compound that was historically
significant as a radiocontrast agent, primarily used for intravenous urography to visualize the
urinary tract. Its ability to absorb X-rays, owing to its high iodine content, allowed for the
detailed imaging of kidneys, ureters, and the bladder. This technical guide provides a
comprehensive overview of the chemical structure, properties, and relevant experimental
protocols associated with Diodone. The information is presented to be a valuable resource for
researchers, scientists, and professionals involved in drug development and the study of
contrast media.

Chemical Structure and Identification

Diodone is chemically known as 2-(3,5-diiodo-4-oxo-1-pyridinyl)acetic acid.[1] It is a 4-pyridone
derivative with iodine atoms substituted at the 3 and 5 positions of the pyridone ring, and a
carboxymethyl group attached to the nitrogen atom.[1] For its application as a radiocontrast
agent, it was commonly formulated as a salt with diethanolamine.

Synonyms and Identifiers
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Diodone (Diethanolamine

Identifier Diodone Acid
Salt)
i 2-(3,5-diiodo-4-oxo-1-
2-(3,5-diiodo-4-ox0-1- - o
IUPAC Name o ) ) pyridinyl)acetic acid; 2-(2-
pyridinyl)acetic acid )
hydroxyethylamino)ethanol
lodopyracet Acid, Pelvirinic
acid, Umbradilic acid, 3,5- lodopyracet, Diodon,
Synonyms . ) ] ] ]
Diiodo-4-pyridone-N-acetic Cardiotrast, Diatrast
acid
CAS Number 101-29-1 300-37-8
PubChem CID 9304 5284574
Molecular Formula C7H5I2NO3 C11H16I12N205
PVBALTLWZVEAIO- RERHJVNYJKZHLJ-
InChl Key
UHFFFAOYSA-N UHFFFAOYSA-N
C1=C(C(=0O)C(=CN1CC(=0)O C1=C(C(=0)C(=CN1CC(=0)O
SMILES (C(=O)C( (=0) (C(=O)C( (=0)

I

))I.C(CO)NCCO

Chemical and Physical Properties

A summary of the key chemical and physical properties of Diodone acid and its diethanolamine
salt is presented below. These properties are crucial for understanding its behavior in biological
systems and for its formulation.

Quantitative Data Summary
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Diodone (Diethanolamine

Property Diodone Acid

Salt)
Molecular Weight 404.93 g/mol 510.06 g/mol
Melting Point 244 °C (decomposes)[2][3] 245-249 °C
Boiling Point 422.8 £ 45.0 °C (Predicted)[2] No data available

2.787 g/L (temperature not

Solubility in Water
stated)[2][3]

Miscible

pKa 3.60 £ 0.10 (Predicted)[2]

Not applicable

Experimental Protocols

Synthesis of Diodone (Diethanolamine Salt)

The following is a general manufacturing process for Diodone, synthesized from pyridine.

Materials:

e Pyridine

e Thionyl chloride

o Water

¢ lodomonochloride (ICl)

e Chloroacetic acid

e Sodium hydrate

¢ Diethanolamine

Procedure:

o Formation of 4-Pyridyl-pyridinium chloride: React 2 moles of pyridine with thionyl chloride.
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e Formation of 4-1H-pyridone: Transform the 4-pyridyl-pyridinium chloride by adding water at
150°C.

 lodination: Add 1 mole of iodomonochloride (ICI) to the 4-1H-pyridone to produce 3,5-
diidopyridone.

e N-Alkylation: Convert the 3,5-diidopyridone to 3,5-diiodo-4-pyridone-N-acetic acid by adding
chloroacetic acid and sodium hydrate.

e Salt Formation: Dissolve 1 mole of 3,5-diiodo-4-pyridone-N-acetic acid in a solution of 1 mole
of diethanolamine in 60 ml of water while heating.

 Final Product Preparation: Make up the solution to 100 ml with water. Evaporate the solution
and recrystallize the resulting solid to obtain the Diodone salt as white crystals.[1]

Intravenous Pyelogram (IVP) Procedure

The following protocol outlines the historical use of Diodone in an intravenous pyelogram
procedure for visualizing the urinary tract.

Patient Preparation:

e The patient may be asked to take a laxative the day before the procedure to clear the
bowels.

e The patient should refrain from eating or drinking for several hours before the test.
o The patient will be asked to empty their bladder immediately before the procedure begins.
Procedure:

e An initial X-ray of the abdomen is taken to ensure the intestines are clear and to get a
baseline image.

e Anintravenous (IV) line is inserted into a vein in the patient's arm.

e The Diodone contrast agent is injected through the IV line. The patient may experience a
warm or flushing sensation and a metallic taste in the mouth.
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e Aseries of X-ray images are taken at specific time intervals (e.g., 5, 10, 15, and 30 minutes)
as the Diodone is filtered by the kidneys and passes through the ureters and into the
bladder.

e The patient may be asked to change positions for different X-ray views.
o Before the final X-ray, the patient is asked to urinate.
o Afinal X-ray is taken of the empty bladder to assess bladder function.

o The entire procedure typically takes about an hour. Patients are encouraged to drink plenty
of fluids after the test to help flush the contrast agent from their system.

Mechanism of Action and Signhaling Pathways

As a radiocontrast agent, Diodone does not exert its effect through interaction with specific
biological signaling pathways. Instead, its utility is based on the physical principle of X-ray
attenuation. The iodine atoms in the Diodone molecule have a high atomic number and are
effective at absorbing X-ray photons. When Diodone is introduced into the body, it increases
the radiodensity of the structures in which it concentrates, such as the urinary tract. This
differential absorption of X-rays compared to the surrounding soft tissues creates a clear
contrast on a radiograph, allowing for detailed visualization of the anatomy and function of the
urinary system.

Visualizations
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Caption: A simplified workflow for the synthesis of Diodone.
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Mechanism of X-Ray Attenuation by Diodone
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Caption: How Diodone enhances contrast in X-ray imaging.
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Intravenous Pyelogram (IVP) Experimental Workflow
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Caption: A step-by-step workflow of the IVP procedure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Structure
and Properties of Diodone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670706#diodone-chemical-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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